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Compound of Interest

Compound Name: Ro 22-9194

Cat. No.: B1679465 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties,

mechanism of action, and experimental evaluation of Ro 22-9194, a potent class I

antiarrhythmic agent also known as Milacainide. The information is curated for professionals in

the fields of pharmacology, medicinal chemistry, and cardiovascular research.

Chemical Structure and Properties
Ro 22-9194 is chemically designated as (2R)-2-amino-N-(2,6-dimethylphenyl)-N-[3-(3-

pyridyl)propyl]propionamide. Its structure features a chiral center, with the (R)-enantiomer being

the active form.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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